N-(4-Methoxyphenyl)-2-(2-((phenylsulfanyl)methyl)-1H-1,3-benzimidazol-1-yl)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[2-(phenylsulfanylmethyl)benzimidazol-1-yl]acetamide
• InChI: InChI=1S/C23H21N3O2S/c1-28-18-13-11-17(12-14-18)24-23(27)15-26-21-10-6-5-9-20(21)25-22(26)16-29-19-7-3-2-4-8-19/h2-14H,15-16H2,1H3,(H,24,27)
• InChI Key: FPUUZWGZMOHEAJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CN2C3=CC=CC=C3N=C2CSC4=CC=CC=C4
• Molecular Formula: C23H21N3O2S
• Molecular Weight: 403.5 g/mol

Description

N-(4-Methoxyphenyl)-2-(2-((phenylsulfanyl)methyl)-1H-1,3-benzimidazol-1-yl)acetamide is a useful research compound. Its molecular formula is C23H21N3O2S and its molecular weight is 403.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

N-(4-Methoxyphenyl)-2-(2-((phenylsulfanyl)methyl)-1H-1,3-benzimidazol-1-yl)acetamide, a compound with a complex structure, serves as a precursor in the synthesis of novel derivatives with potential applications in various scientific fields. The synthesis processes typically involve multi-step reactions, including the use of 1,3,4-oxadiazole derivatives, showcasing the chemical versatility and adaptability of this compound. For example, Li Ying-jun (2012) discusses a compound's synthesis through reactions involving oxadiazole derivatives, highlighting the structural complexity and the importance of NMR techniques for structural determination (Li Ying-jun, 2012).

Antibacterial Applications

The benzimidazole moiety, when modified and combined with various substituents, has shown significant antibacterial properties, particularly against Methicillin-Resistant Staphylococcus aureus (MRSA). A study by Chaudhari et al. (2020) synthesizes N-substituted phenyl acetamide benzimidazole derivatives, demonstrating potent antibacterial activity against MRSA, suggesting a promising avenue for developing new antibacterial agents (Chaudhari et al., 2020).

Antifungal and Antimicrobial Activities

Benzimidazole derivatives, including those related to the compound , exhibit a broad spectrum of biological activities, including antifungal and antimicrobial effects. Poonam Devi et al. (2022) report on the synthesis of derivatives showing significant activity against various microorganisms, highlighting the potential of these compounds in treating infectious diseases (Poonam Devi et al., 2022).